Cas no 80469-10-9 (Polymyxin II)

• Product name: Polymyxin II
• CAS No: 80469-10-9
• MF: C₅₆H₉₈N₁₆O₁₃
• MW: 1203.47673273087
• CID: 1801298
• PubChem ID: 101826989

Polymyxin II Chemical and Physical Properties

Names and Identifiers

• Polymyxin B1 Isoleucine
• Polymyxin Ile-B1
• Polymyxin II
• N-((S)-4-amino-1-(((2S,3R)-1-(((S)-4-amino-1-oxo-1-(((3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-15-benzyl-12-((S)-sec-butyl)-3-((R)-1-hydroxyethyl)-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptaazacyclotricosan-21-yl)amino)butan-2-yl)am
• 80469-10-9
• N-[(2S)-4-amino-1-[[(2S,3R)-1-[[(2S)-4-amino-1-oxo-1-[[(3S,6S,9S,12S,15R,18S,21S)-6,9,18-tris(2-aminoethyl)-15-benzyl-12-[(2S)-butan-2-yl]-3-[(1R)-1-hydroxyethyl]-2,5,8,11,14,17,20-heptaoxo-1,4,7,10,13,16,19-heptazacyclotricos-21-yl]amino]butan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxobutan-2-yl]-6-methyloctanamide
• Polymyxin B1 Isoleucine (sulfate)

• Inchi： 1S/C56H98N16O13/c1-7-31(3)14-12-13-17-43(75)63-36(18-24-57)51(80)72-46(34(6)74)56(85)68-39(21-27-60)48(77)66-41-23-29-62-54(83)45(33(5)73)71-52(81)40(22-28-61)65-47(76)38(20-26-59)67-55(84)44(32(4)8-2)70-53(82)42(30-35-15-10-9-11-16-35)69-49(78)37(19-25-58)64-50(41)79/h9-11,15-16,31-34,36-42,44-46,73-74H,7-8,12-14,17-30,57-61H2,1-6H3,(H,62,83)(H,63,75)(H,64,79)(H,65,76)(H,66,77)(H,67,84)(H,68,85)(H,69,78)(H,70,82)(H,71,81)(H,72,80)/t31?,32-,33+,34+,36-,37-,38-,39-,40-,41-,42+,44-,45-,46-/m0/s1
• InChI Key： YAMZKVXJHUGXEM-DCFHCFNESA-N
• SMILES： O=C1[C@H]([C@@H](C)CC)NC([C@@H](CC2C=CC=CC=2)NC([C@H](CCN)NC([C@H](CCNC([C@H]([C@@H](C)O)NC([C@H](CCN)NC([C@H](CCN)N1)=O)=O)=O)NC([C@H](CCN)NC([C@H]([C@@H](C)O)NC([C@H](CCN)NC(CCCCC(C)CC)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1202.74992724 g/mol
• Monoisotopic Mass: 1202.74992724 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 85
• Rotatable Bond Count: 29
• Complexity: 2160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 1203.5
• Topological Polar Surface Area: 491
• XLogP3: -2.5